9β-Pregna-4,6-diene-3,20-dione
9β-Pregna-4,6-diene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
2640-38-2
VCID:
VC0131022
InChI:
InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12,16-19H,6-11H2,1-3H3/t16-,17+,18-,19+,20-,21+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C
Molecular Formula:
C21H28O2
Molecular Weight:
312.4 g/mol
9β-Pregna-4,6-diene-3,20-dione
CAS No.: 2640-38-2
Reference Standards
VCID: VC0131022
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol
| CAS No. | 2640-38-2 |
|---|---|
| Product Name | 9β-Pregna-4,6-diene-3,20-dione |
| Molecular Formula | C21H28O2 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | (8S,9R,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12,16-19H,6-11H2,1-3H3/t16-,17+,18-,19+,20-,21+/m0/s1 |
| Standard InChIKey | JGMOKGBVKVMRFX-AUYGFBLUSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@@H]3[C@H]2C=CC4=CC(=O)CC[C@]34C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C |
| PubChem Compound | 21146360 |
| Last Modified | Nov 11 2021 |
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